molecular formula C30H52O2 B13451072 (3S,4R,6R)-3-ethyl-6-[(1S,2R,5R,7R,8R,10S,11S,14R,15R)-8-methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]-2-methylheptan-4-ol

(3S,4R,6R)-3-ethyl-6-[(1S,2R,5R,7R,8R,10S,11S,14R,15R)-8-methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]-2-methylheptan-4-ol

Cat. No.: B13451072
M. Wt: 444.7 g/mol
InChI Key: HTYCNXFPSKDNMX-OUUVGZDTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a highly complex pentacyclic terpenoid derivative characterized by a fused pentacyclo[8.7.0.0²,⁷.0⁵,⁷.0¹¹,¹⁵]heptadecane core. The structure includes multiple stereocenters (notably at positions 3S, 4R, 6R, and others in the pentacyclic moiety), an 8-methoxy group, and branched alkyl substituents (ethyl and methyl groups). Its molecular weight is approximately 426.724 g/mol, as inferred from structurally related compounds in . The pentacyclic framework confers significant rigidity, likely influencing its biological activity, solubility, and metabolic stability. Such compounds are often isolated from marine or plant sources and investigated for bioactive properties, such as antimicrobial or cytotoxic effects .

Properties

Molecular Formula

C30H52O2

Molecular Weight

444.7 g/mol

IUPAC Name

(3S,4R,6R)-3-ethyl-6-[(1S,2R,5R,7R,8R,10S,11S,14R,15R)-8-methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]-2-methylheptan-4-ol

InChI

InChI=1S/C30H52O2/c1-8-21(18(2)3)26(31)15-19(4)23-9-10-24-22-16-27(32-7)30-17-20(30)11-14-29(30,6)25(22)12-13-28(23,24)5/h18-27,31H,8-17H2,1-7H3/t19-,20-,21+,22+,23-,24+,25+,26-,27-,28-,29-,30+/m1/s1

InChI Key

HTYCNXFPSKDNMX-OUUVGZDTSA-N

Isomeric SMILES

CC[C@H]([C@@H](C[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]45[C@@]3(CC[C@@H]4C5)C)OC)C)O)C(C)C

Canonical SMILES

CCC(C(C)C)C(CC(C)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclic Framework Complexity
Compound Name Cyclic System Key Substituents Molecular Weight (g/mol) Source/Evidence
Target Compound Pentacyclo[8.7.0.0²,⁷.0⁵,⁷.0¹¹,¹⁵]heptadecane 8-methoxy, 3-ethyl, 2-methyl 426.724
14-(5-ethyl-6-methylheptan-2-yl)-2,15-dimethyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-10-en-5-ol Tetracyclic Ethyl, methyl, double bond 414.713
(1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.0¹,³.0³,⁸.0¹²,¹⁶]octadecan-6-ol Pentacyclic Methylidene, trimethyl 426.724
(3S,5R,8R,9R,10R,12R,13R,14R,17S)-17-[(2R)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-... Pentacyclic Hydroxyl, pentamethyl 460.739

Analysis :

  • Cyclic Complexity: The target’s pentacyclic system offers greater structural rigidity compared to tetracyclic () or tricyclic () analogs.
  • Substituent Effects : The 8-methoxy group in the target compound differentiates it from hydroxylated analogs (). Methoxy groups typically increase lipophilicity and metabolic stability compared to hydroxyl groups, which may enhance membrane permeability but reduce hydrogen-bonding capacity .
Functional Group Impact on Bioactivity
  • Methoxy vs. Hydroxyl : The hydroxylated analog in (460.739 g/mol) may show enhanced solubility in aqueous environments but increased susceptibility to glucuronidation, a common detoxification pathway. In contrast, the methoxy group in the target compound likely improves metabolic stability, a critical factor in drug development .
  • Ethyl/Methyl Branches : The 3-ethyl and 2-methyl groups in the target compound contribute to steric bulk, which may hinder enzymatic degradation or block access to hydrophobic binding pockets in proteins compared to less-branched analogs (e.g., ) .
Molecular Weight and Pharmacokinetics
  • The target compound (426.724 g/mol) falls within the range of bioactive terpenoids (414–460 g/mol). Higher molecular weight analogs (e.g., 460.739 g/mol in ) may face challenges in oral bioavailability due to reduced absorption, while lighter analogs (414.713 g/mol in ) might exhibit faster renal clearance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.